Cas no 1699171-47-5 (3-Methyl-5-(pyridin-2-yl)aniline)

• Product Name: 3-Methyl-5-(pyridin-2-yl)aniline
• CAS No: 1699171-47-5
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• CID: 5707508
• PubChem ID: 107579538
• Update Time: 2025-10-30

3-Methyl-5-(pyridin-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• EN300-1141888
• 1699171-47-5
• 3-Methyl-5-(pyridin-2-yl)aniline
• Benzenamine, 3-methyl-5-(2-pyridinyl)-

• Inchi： 1S/C12H12N2/c1-9-6-10(8-11(13)7-9)12-4-2-3-5-14-12/h2-8H,13H2,1H3
• InChI Key： OIVNHRZKQBNLMS-UHFFFAOYSA-N
• SMILES： N1C=CC=CC=1C1=CC(=CC(C)=C1)N

Computed Properties

• Exact Mass: 184.100048391g/mol
• Monoisotopic Mass: 184.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.106±0.06 g/cm3(Predicted)
• Boiling Point: 357.1±30.0 °C(Predicted)
• pka: 4.88±0.24(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Methyl-5-(pyridin-2-yl)aniline

3-Methyl-5-(pyridin-2-yl)aniline: A Comprehensive Overview

3-Methyl-5-(pyridin-2-yl)aniline (CAS No. 1699171-47-5) is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound, characterized by its unique structure featuring a pyridine ring and an aniline moiety, exhibits remarkable chemical properties and potential applications. In this article, we delve into the structural features, synthesis methods, and recent advancements in the utilization of 3-Methyl-5-(pyridin-2-yl)aniline.

The molecular structure of 3-Methyl-5-(pyridin-2-yl)aniline consists of a pyridine ring substituted at the 2-position with an aniline group. The presence of the methyl group at the 3-position introduces steric effects that influence the compound's reactivity and stability. This structural arrangement makes it a valuable precursor in various synthetic pathways, particularly in the construction of heterocyclic compounds and advanced materials.

Recent studies have highlighted the role of 3-Methyl-5-(pyridin-2-yl)aniline in the development of novel materials for energy storage applications. Researchers have explored its use as a building block for synthesizing conductive polymers and metal-organic frameworks (MOFs). These materials exhibit enhanced electrical conductivity and stability, making them promising candidates for next-generation batteries and supercapacitors.

In the realm of pharmacology, 3-Methyl-5-(pyridin-2-yl)aniline has been investigated for its potential as a lead compound in drug discovery. Its ability to form hydrogen bonds and interact with biological targets has been leveraged in designing bioactive molecules. Recent findings suggest that derivatives of this compound may exhibit anti-inflammatory and antioxidant properties, opening avenues for therapeutic applications.

The synthesis of 3-Methyl-5-(pyridin-2-yl)aniline typically involves multi-step reactions, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability. These improvements are crucial for meeting the growing demand for this compound in both academic research and industrial applications.

Moreover, 3-Methyl-5-(pyridin-2-yl)aniline has found applications in sensor technology due to its ability to act as a sensitive probe for detecting environmental pollutants. By incorporating this compound into sensor designs, researchers have demonstrated its capability to detect trace amounts of heavy metal ions with high accuracy. This application underscores its versatility across diverse scientific disciplines.

In conclusion, 3-Methyl-5-(pyridin-2-yli pylidene anilino) (CAS No. 1699171475) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with recent breakthroughs in synthesis and application development, positions it as a key player in advancing materials science, pharmacology, and environmental monitoring technologies. As research continues to uncover new potentials for this compound, its impact on various industries is expected to grow significantly.